Cas no 2007915-72-0 (Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate
• CAS No: 2007915-72-0
• MF: C₉H₅BrF₄O₂
• MW: 301.03241610527
• CID: 5066211
• PubChem ID: 127263784
• Update Time: 2025-05-21

Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate
• SGBUWZHSQLZMPP-UHFFFAOYSA-N
• A1-20611
• CS-0343640
• SCHEMBL24065786
• 2007915-72-0
• AS-0725

• Inchi： 1S/C9H5BrF4O2/c1-16-8(15)4-2-6(10)5(3-7(4)11)9(12,13)14/h2-3H,1H3
• InChI Key： SGBUWZHSQLZMPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 299.94090g/mol
• Monoisotopic Mass: 299.94090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate

Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate (CAS No. 2007915-72-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate, identified by its CAS number 2007915-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. The unique structural features of this molecule, including the presence of bromine, fluorine, and trifluoromethyl substituents, contribute to its versatility and reactivity, making it an invaluable tool for medicinal chemists.

The< strong>5-bromo and 2-fluoro groups in the benzoate core enhance the electrophilicity and lipophilicity of the molecule, respectively. These attributes are particularly beneficial in designing molecules that require optimal solubility and binding affinity to biological targets. Additionally, the 4-(trifluoromethyl) moiety imparts additional metabolic stability and electronic properties that can fine-tune the pharmacokinetic profile of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting kinases and other enzymes overexpressed in cancer cells. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to modulate drug properties such as bioavailability and metabolic stability. The incorporation of fluorine atoms into drug molecules often enhances their binding affinity to biological targets, a phenomenon known as "fluorine effect." Methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate exemplifies this trend, as its structure incorporates both fluorine and trifluoromethyl groups—both of which are well-documented to improve drug-like properties.

Recent advances in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that derivatives of methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate can effectively interact with specific protein pockets involved in disease pathways. These insights have guided the design of novel analogs with enhanced potency and selectivity. Additionally, high-throughput screening campaigns have identified several promising lead compounds derived from this intermediate, underscoring its significance in drug discovery.

The synthesis of methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate itself is a testament to modern synthetic methodologies. Traditional approaches often rely on multi-step sequences involving halogenation and fluorination reactions. However, recent innovations have enabled more efficient synthetic routes, including one-pot processes that minimize waste and improve yields. These advancements not only make the compound more accessible but also align with green chemistry principles by reducing environmental impact.

The versatility of methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate extends beyond oncology applications. Researchers have explored its use in developing treatments for neurological disorders, where fluorinated benzoates exhibit potential neuroprotective effects. Furthermore, its structural motif is reminiscent of natural products known for their antimicrobial properties, suggesting possible applications in antibiotic development.

In conclusion, methyl 5-bromo-2-fluoro-4-(trifluoromethyl)benzoate (CAS No. 2007915-72-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable intermediate for designing next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.